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Compound of Interest

Compound Name: (1-Bromoethyl)benzene-d3

Cat. No.: B1383048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and

potential applications of (1-Bromoethyl)benzene-d3. The content is intended for professionals

in research and development who utilize stable isotope-labeled compounds. Information on the

non-deuterated analog, (1-Bromoethyl)benzene, is included for a thorough toxicological and

safety assessment, as specific data for the deuterated compound is limited.

Compound Identification and Properties
(1-Bromoethyl)benzene-d3 is the deuterium-labeled version of (1-Bromoethyl)benzene, where

three hydrogen atoms on the ethyl group have been replaced with deuterium.[1][2] This isotopic

labeling makes it a valuable tool in various analytical and research applications, particularly in

pharmacokinetic and metabolic studies.[3][4][5]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of (1-

Bromoethyl)benzene. The properties of (1-Bromoethyl)benzene-d3 are expected to be very

similar.
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Property Value Source

Molecular Formula C₈H₆D₃Br [1][2]

Molecular Weight 188.08 g/mol [1][2]

CAS Number 23088-42-8 [1][2]

Appearance
Colorless to yellowish-brown

liquid
[6][7]

Boiling Point 94 °C at 16 mmHg [6][8]

Density 1.356 g/mL at 25 °C [8][9]

Refractive Index n20/D 1.56 [8]

Solubility
Soluble in alcohol, ether, and

benzene. Insoluble in water.
[7][8][9][10]

Flash Point 82 °C (closed cup) [9]

Melting Point/Freezing Point -65 °C [9]

Safety and Hazard Information
As specific toxicity data for (1-Bromoethyl)benzene-d3 is not available, the safety information

for its non-deuterated counterpart, (1-Bromoethyl)benzene, should be strictly followed. This

compound is classified as a combustible liquid that causes skin and serious eye irritation, and

may cause respiratory irritation.[9][11][12][13] It is also a lachrymator, meaning it can cause

tearing.[11][12]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Data based on (1-Bromoethyl)benzene.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

give oxygen. Seek medical attention.[9][11][12]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, get medical advice.[9][11][12]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[9][11][12]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor if you feel unwell.[9][12]

Handling and Storage
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Proper handling and storage are crucial to maintain the integrity of (1-Bromoethyl)benzene-d3
and to ensure the safety of laboratory personnel.

Handling
Handle in a well-ventilated area, preferably in a chemical fume hood.[11][14]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[9][11]

Avoid breathing fumes, mist, spray, or vapors.[9][11]

Keep away from heat, sparks, open flames, and other ignition sources.[7][11] No smoking.

[11]

Wash hands thoroughly after handling.[9][11]

As a deuterated compound, it is important to protect it from moisture to prevent hydrogen-

deuterium exchange, which could compromise its isotopic purity. Handle under an inert

atmosphere (e.g., nitrogen or argon) when possible.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area.[7][9][11]

Keep the container upright to prevent leakage.[7]

The compound is moisture-sensitive and light-sensitive; protect from these conditions during

storage.[11]

Store under an inert gas.[11]

For long-term storage, refrigeration is recommended.[13]

Incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing

agents.[7][11][12]

Experimental Protocols
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Due to the limited availability of specific experimental protocols for (1-Bromoethyl)benzene-
d3, the following section provides a representative methodology for a common application of

such a stable isotope-labeled compound: its use as an internal standard in a quantitative

analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

Representative Protocol: Use as an Internal Standard in
LC-MS Analysis
This protocol outlines the general steps for using (1-Bromoethyl)benzene-d3 as an internal

standard to quantify a target analyte (in this case, non-deuterated (1-Bromoethyl)benzene) in a

sample matrix.

Objective: To accurately quantify the concentration of (1-Bromoethyl)benzene in a plasma

sample.

Materials:

(1-Bromoethyl)benzene-d3 (Internal Standard)

(1-Bromoethyl)benzene (Analyte Standard)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Control plasma

Procedure:

Preparation of Stock Solutions:

Prepare a 1 mg/mL stock solution of (1-Bromoethyl)benzene in ACN.

Prepare a 1 mg/mL stock solution of (1-Bromoethyl)benzene-d3 in ACN.

Preparation of Calibration Standards and Quality Control Samples:
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Perform serial dilutions of the (1-Bromoethyl)benzene stock solution with control plasma to

prepare calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

Prepare quality control (QC) samples at low, medium, and high concentrations in a similar

manner.

Sample Preparation (Protein Precipitation):

To 100 µL of each calibration standard, QC sample, and study sample, add 10 µL of a

working solution of (1-Bromoethyl)benzene-d3 (e.g., 100 ng/mL in ACN).

Add 300 µL of cold ACN to precipitate plasma proteins.

Vortex the samples for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4 °C.

Transfer the supernatant to a new set of vials for LC-MS analysis.

LC-MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in ACN

Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then

return to initial conditions and equilibrate.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive
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Detection Mode: Multiple Reaction Monitoring (MRM)

Monitor the appropriate precursor-to-product ion transitions for both (1-

Bromoethyl)benzene and (1-Bromoethyl)benzene-d3.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the nominal concentration of the calibration standards.

Use the regression equation from the calibration curve to determine the concentration of

(1-Bromoethyl)benzene in the QC and study samples.

Visualizations
The following diagrams illustrate key concepts related to the handling and application of (1-
Bromoethyl)benzene-d3.
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General Workflow for Safe Handling of Halogenated Aromatic Compounds

Preparation
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Storage

Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated
Chemical Fume Hood

Handle Under Inert Gas
(if moisture sensitive)

Avoid Inhaling Vapors

Avoid Skin and Eye Contact

Keep Away from Ignition Sources

Store in a Tightly
Sealed Container

Store in a Cool, Dry,
Well-Ventilated Area

Protect from Light
and Moisture

Dispose of as Hazardous Waste
According to Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling.
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Use of (1-Bromoethyl)benzene-d3 as an Internal Standard in LC-MS

Sample Preparation

Analysis

Quantification

Biological Sample
(e.g., Plasma)

Spike with
(1-Bromoethyl)benzene-d3

Extract Analytes

Liquid Chromatography
(Separation)

Mass Spectrometry
(Detection)

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Compare to Calibration Curve

Determine Analyte Concentration

Click to download full resolution via product page

Caption: LC-MS Internal Standard Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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